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Compound of Interest

Compound Name:
Fmoc-Phe-Ser(Psi(Me,Me)pro)-

OH

Cat. No.: B613372 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential safety and logistical

information for the proper disposal of Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH, a specialized

dipeptide derivative used in solid-phase peptide synthesis (SPPS).

Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH, with the chemical formula C30H30N2O6 and a molecular

weight of 514.57 g/mol , is utilized in laboratory settings for the manufacture of substances[1].

While a safety data sheet for the similar compound Fmoc-Gly-Ser(psi(Me, Me)pro)-OH

classifies it as not a hazardous substance or mixture, proper disposal protocols are crucial to

maintain a safe research environment and comply with regulations[2].

Personal Protective Equipment (PPE) and Safety
Measures
Before handling or disposing of Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH, it is essential to be

equipped with the appropriate personal protective equipment. This includes:

Eye/Face Protection: Safety glasses with side-shields conforming to approved standards

(e.g., NIOSH or EN 166) are necessary to protect against dust particles and splashes[3].

Skin Protection: Wear impervious clothing and handle with gloves. The type of protective

equipment must be selected according to the concentration and amount of the dangerous
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substance at the specific workplace[3].

Respiratory Protection: In situations where dust formation is possible, use a NIOSH-

approved respirator.

Hygiene Practices: Always wash hands before breaks and at the end of the workday. Avoid

contact with skin and eyes[3].

Disposal Procedures for Unused or Expired Solid
Compound
Solid, unused, or expired Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH should be handled as chemical

waste.

Segregation: Do not mix the solid compound with other chemical waste[4].

Packaging: Place the solid waste in a clearly labeled, sealed container. The label should

include the chemical name, quantity, and the date of disposal[4].

Collection: Dispose of the container through your institution's designated hazardous waste

management program. Consult with your institution's safety officer for specific collection

schedules and procedures[4].

Disposal of Waste from Solid-Phase Peptide
Synthesis (SPPS)
Waste generated during SPPS, including reaction mixtures, wash solvents, and deprotection

solutions, must be treated as hazardous waste due to the presence of various chemicals.

Liquid Waste Collection: All liquid waste, including solvents such as Dimethylformamide

(DMF) and Dichloromethane (DCM), piperidine solutions used for Fmoc deprotection, and

cleavage cocktails (e.g., containing Trifluoroacetic acid - TFA), must be collected[4].

Designated Waste Container: Use a designated and properly labeled hazardous waste

container. The label should clearly state "Hazardous Waste" and list the chemical

constituents (e.g., DMF, Piperidine, TFA, Fmoc-byproducts), along with the date[4].
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Final Disposal: The collected hazardous waste container should be disposed of through your

institution's official chemical waste disposal service.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Fmoc-Phe-
Ser(Psi(Me,Me)pro)-OH.

Property Value Reference

Molecular Formula C30H30N2O6 [1]

Molecular Weight 514.57 g/mol [1]

CAS Number 878797-01-4 [1]

Appearance White to off-white powder

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH and its associated waste streams.
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Waste Identification
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- Gloves
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Segregate from
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Hazardous Waste container

Dispose via Institutional
Chemical Waste Service

Click to download full resolution via product page

Caption: Disposal workflow for Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH.

By adhering to these procedures, researchers can ensure the safe handling and disposal of

Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH, minimizing risks to themselves and the environment.

Always consult your institution's specific safety guidelines and the full Safety Data Sheet (SDS)

for the most comprehensive information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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